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Compound of Interest

Compound Name: Triphenoxyaluminum

Cat. No.: B12061099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenoxyaluminum, also known

as aluminum triphenoxide. It covers its fundamental chemical properties, detailed experimental

protocols for its synthesis and application, and a visualization of its role in a key catalytic

pathway. This document is intended to be a valuable resource for professionals in research and

drug development who are interested in the applications of this versatile aluminum alkoxide.

Quantitative Data Summary
The following table summarizes the key quantitative and identifying information for

triphenoxyaluminum.
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Property Value Citations

Molecular Formula C₁₈H₁₅AlO₃ [1][2][3][4]

Molecular Weight 306.29 g/mol [1][4][5]

Alternate Molecular Weight 246.32 g/mol [6][7]

CAS Number 15086-27-8 [1][2][5][6]

Appearance Gray or white solid/powder [6][8]

Melting Point 156 °C (decomposes) [6][9]

Boiling Point >250 °C [8]

Density 1.025 - 1.23 g/cm³ [1][6]

Solubility in H₂O Insoluble, reacts with water [6][8]

Experimental Protocols
This section details methodologies for the synthesis of triphenoxyaluminum and its

application as a catalyst in organic synthesis.

Synthesis of Triphenoxyaluminum
Objective: To synthesize triphenoxyaluminum from phenol and elemental aluminum.

Materials:

Phenol

Aluminum metal (powder or foil)

Reaction vessel with heating and sealing capabilities

Inert atmosphere (e.g., Nitrogen) is recommended[10]

Procedure:
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In a clean, dry reaction vessel, place 8100 parts by weight of phenol and 27 parts by weight

of aluminum metal.[11]

Seal the vessel to prevent the ingress of moisture and oxygen.

Heat the reaction mixture to 150 °C.[11]

Maintain this temperature and stir the mixture until the aluminum metal has completely

reacted to form aluminum triphenoxide.

The resulting product is a catalyst concentrate that can be used directly or purified further.

Note: The native oxide layer on aluminum can inhibit the reaction. The use of a catalyst like

mercuric chloride can increase reactivity by forming an amalgam, though this introduces safety

and disposal concerns.[10] An inert atmosphere is recommended to prevent oxidation and side

reactions.[10]

Application in Phenol Alkylation
Objective: To utilize triphenoxyaluminum as a catalyst for the alkylation of phenol with an

alkene, such as isobutylene.

Materials:

Phenol

Triphenoxyaluminum (synthesized as above or from a commercial source)

Isobutylene

High-pressure reactor

Procedure:

A phenol alkylation mixture is prepared. For example, from 177.5 parts of phenol and 1.06

parts of triethyl aluminum (which reacts in situ with phenol to form aluminum phenoxide).[12]
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The alkylation is carried out by adding the alkene (e.g., 232.81 parts of isobutylene) to the

phenol and catalyst mixture.[12]

The reaction is conducted at elevated temperature and pressure (e.g., 115 °C and 190-220

psig).[12]

After the addition of the alkene, the mixture is stirred at a controlled temperature (e.g., 70 °C)

for a period to ensure the reaction goes to completion.[12]

The product, in this case, would be a mixture of tert-butylated phenols, such as 2,6-di-tert-

butylphenol.[12][13]

Catalyst Removal:

After the reaction, the reactor is vented to atmospheric pressure.[12]

Water is added to the reaction mixture (e.g., 15-30 moles of water per mole of aluminum

phenoxide).[13]

The mixture is stirred at a moderate temperature (e.g., 70 °C) for about 45 minutes, during

which solids will form.[12][13]

The mixture is then heated to a higher temperature (e.g., 120-160 °C) to allow for the

formation of filterable particulates as water distills out.[13]

The mixture is cooled and the solid aluminum-containing byproducts are removed by

filtration.[12][13]

Mandatory Visualization
The following diagram illustrates the catalytic cycle of the Meerwein-Ponndorf-Verley (MPV)

reduction, a key reaction where aluminum alkoxides like triphenoxyaluminum serve as

catalysts for the reduction of ketones and aldehydes.[14][15][16][17][18]

Caption: Catalytic cycle of the Meerwein-Ponndorf-Verley (MPV) reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12061099#triphenoxyaluminum-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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